Cas no 89840-73-3 (Benzenesulfonamide, N-(2-methylpropyl)-3-nitro-)

• Product Name: Benzenesulfonamide, N-(2-methylpropyl)-3-nitro-
• CAS No: 89840-73-3
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 587510
• PubChem ID: 4591438
• Update Time: 2025-04-19

Benzenesulfonamide, N-(2-methylpropyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-methylpropyl)-3-nitro-
• N-(2-methylpropyl)-3-nitrobenzenesulfonamide
• OTEHHZRWGMPOJL-UHFFFAOYSA-N
• N-isobutyl-3-nitrobenzenesulfonamide
• SCHEMBL7681888
• 89840-73-3
• N-ISOBUTYL-3-NITRO-1-BENZENESULFONAMIDE
• DTXSID40404644
• AKOS003041023
• STK128502

• Inchi： 1S/C10H14N2O4S/c1-8(2)7-11-17(15,16)10-5-3-4-9(6-10)12(13)14/h3-6,8,11H,7H2,1-2H3
• InChI Key： OTEHHZRWGMPOJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų